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Compound of Interest

Compound Name: 4-Azaspiro[2.5]octan-7-ol
CAS No.: 1368128-46-4
Cat. No.: B1449144
Get Quote
. J

Executive Summary & Core Directive

4-Azaspiro[2.5]octan-7-ol (and its hydrochloride salts) represents a specific class of strained
spirocyclic amines often utilized as pharmaceutical intermediates. Unlike standard aliphatic
amines, the spiro[2.5]octane scaffold contains a fused cyclopropane ring, introducing significant
ring strain (~27 kcal/mol) and specific reactivity profiles.

Operational Directive: Do NOT attempt bench-top chemical deactivation (e.g., oxidative
destruction) due to the unpredictability of ring-opening byproducts. The only authorized
disposal method is high-temperature incineration via a licensed hazardous waste contractor.

Immediate Classification:
e Waste Type: Hazardous Organic Waste (Toxic/Irritant).
» RCRA Status: Non-listed (Characteristic Waste).

¢ Primary Hazard: Skin/Eye Irritation (H315/H319), Respiratory lIrritation (H335), Acute Toxicity
(Oral).
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Chemical Profile & Hazard Assessment

To manage disposal effectively, you must understand the material's physicochemical behavior.
This compound combines the basicity of a secondary amine with the polarity of a secondary

alcohol.
Parameter Specification Operational Implication

1909347-89-2 (HCI salt) / o
CAS Number Use for waste manifesting.
162406-13-1 (Free base)

High nitrogen content; requires

Molecular Formula C7H13NO ) o ]
fuel blending for incineration.
Solids require double-bagging;
Physical State Solid (Powder) or Viscous Oil liquids require chemically
resistant HDPE/Glass.
o ] Strong Base. Incompatible with
Acidity (pKa) ~10-11 (Amine) ] o
acids and oxidizers.
H315 (Skin Irrit.), H319 (Eye
o ] Irrit.), H335 (Resp.[1][2] Irrit.),
GHS Classification Warning / Danger )
H302 (Harmful if swallowed).
[1][2]
Susceptible to ring-opening in
Reactivity Strained Cyclopropane Ring strong acidic conditions; avoid

uncontrolled neutralization.

Waste Segregation Strategy

Effective disposal begins at the bench. Mixing this compound with incompatible streams is the
most common cause of waste-container incidents.

The Scientist's Rationale: As a secondary amine, 4-Azaspiro[2.5]octan-7-ol can react violently
with oxidizing agents (forming N-oxides or cleaving the ring) and exothermically with strong
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acids. Furthermore, accidental mixing with aldehydes can form enamines/imines, releasing
water and heat.

Visualization: Segregation Logic Flow

The following diagram illustrates the decision matrix for segregating spirocyclic amine waste.

Bin A: Solid Hazardous
(Double Bagged)

Solid / Powder

Halogenated
>2% Halogens. (DCM, Chloroform)

Waste Generation:
4-Azaspiro[2.5]octan-7-ol

Physical State?

Liquid / Solution - Solvent Type?

<2% Halogens

Non-Halogenated Bin C: Non-Halogenated
(MeOH, EtOAc) Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating spirocyclic amine waste streams to prevent cross-
contamination and ensure regulatory compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired reagents, reaction byproducts, contaminated weighing boats.

» Containment: Transfer the solid material into a clear, sealable polyethylene bag (minimum 4
mil thickness).

» Secondary Containment: Place the sealed bag into a secondary container (wide-mouth
HDPE jar or a second bag).

» Labeling: Affix a hazardous waste label.
o Chemical Name: "4-Azaspiro[2.5]octan-7-ol (Solid)"

o Hazards: "Toxic, Irritant"[1]
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» Storage: Store in the "Solid Toxic" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicable for: Rinsates, HPLC effluent, reaction mixtures.

e pH Check: If the solution is highly acidic (pH < 4) or basic (pH > 10) due to reagents,
neutralize slowly to pH 6—8 using dilute acid/base before adding to the main waste carboy to
prevent heat generation in the drum.

o Caution: Perform neutralization in an ice bath due to the amine's heat of neutralization.
o Solvent Compatibility:

o If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.

o If dissolved in Methanol/Ethanol/DMSO: Dispose in Non-Halogenated Waste.

e Rinsing: Triple-rinse all glassware contaminated with the amine. The first rinse must be
treated as hazardous waste (Protocol B). The second and third rinses can often be treated
as wash water depending on local municipal codes, but the safest route is to collect all three
rinses as hazardous waste.

Emergency Spill Management

In the event of a benchtop spill, immediate containment is required to prevent respiratory
exposure to amine vapors or dust.

Visualization: Spill Response Workflow
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1. ALERT & PROTECT
Notify personnel, don PPE
(Nitrile gloves, Goggles, Lab Coat)

2. ASSESS STATE

Solid Spill Liquid Spill
Avoid Dust! Absorb
Cover with wet paper towel Use Vermiculite or
or use HEPA vacuum Amine-Specific Pads

3. CLEAN & DECONTAMINATE
Wipe surface with dilute acetic acid (vinegar)
to neutralize amine residue

4. DISPOSE
Place all debris in Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing accidental spills of 4-Azaspiro[2.5]octan-7-ol.

Regulatory Compliance & Transport

When preparing the waste manifest for the disposal contractor, ensure the following codes and
descriptions are used.

« US EPA (RCRA):

o If the waste stream is flammable (e.g., in MeOH): D0O01.
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o If pure substance: Not P-listed or U-listed. Classify as Non-Regulated Hazardous Waste
(unless exhibiting toxicity characteristics D004-D043 via TCLP, which is unlikely for this
specific organic).

o DOT Shipping (if pure):

o Likely UN 3259 (Amines, solid, corrosive, n.o.s.) or UN 2811 (Toxic solid, organic, n.o.s.).
Check specific SDS from vendor.

e European Waste Code (EWC):
o 07 05 04* (other organic solvents, washing liquids and mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-azaspiro-2-5-octan-7-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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